molecular formula C13H18ClN3O2 B8464557 Benzamide, 4-amino-5-chloro-N-(2-(cyclopropylamino)ethyl)-2-methoxy- CAS No. 126105-15-5

Benzamide, 4-amino-5-chloro-N-(2-(cyclopropylamino)ethyl)-2-methoxy-

Cat. No.: B8464557
CAS No.: 126105-15-5
M. Wt: 283.75 g/mol
InChI Key: CKZLCXNWKLGHTB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzamide, 4-amino-5-chloro-N-(2-(cyclopropylamino)ethyl)-2-methoxy- is a useful research compound. Its molecular formula is C13H18ClN3O2 and its molecular weight is 283.75 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzamide, 4-amino-5-chloro-N-(2-(cyclopropylamino)ethyl)-2-methoxy- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzamide, 4-amino-5-chloro-N-(2-(cyclopropylamino)ethyl)-2-methoxy- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

126105-15-5

Molecular Formula

C13H18ClN3O2

Molecular Weight

283.75 g/mol

IUPAC Name

4-amino-5-chloro-N-[2-(cyclopropylamino)ethyl]-2-methoxybenzamide

InChI

InChI=1S/C13H18ClN3O2/c1-19-12-7-11(15)10(14)6-9(12)13(18)17-5-4-16-8-2-3-8/h6-8,16H,2-5,15H2,1H3,(H,17,18)

InChI Key

CKZLCXNWKLGHTB-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C=C1C(=O)NCCNC2CC2)Cl)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

8.06 g (0.04) mole of 2-methoxy-4-amino-5-chlorobenzoic acid and 7.12 g (0.044 mole) of carbonyldiimidazole are suspended in 80 ml of tetrahydrofuran and kept at 30° C. until the end of gas development. The solution of 5 g (0.05 mole) of cyclopropylethylenediamine in 15 ml of tetrahydrofuran is then slowly added, followed by keeping the temperature at 50° C. for 1 hour. After cooling down, the mixture is poured into water, the solid is removed by filtration and crystallized from alcohol, thus obtaining 13 g (91.7%) of 2-methoxy-4-amino-5-chloro-N-(2-(cyclopropylamino)-ethyl)-benzamide, having a melting point of 152°-3° C. Hydrochloride m.p.
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